Cas no 2172343-34-7 (2-oxabicyclo4.2.0octane-7-thiol)

• Product Name: 2-oxabicyclo4.2.0octane-7-thiol
• CAS No: 2172343-34-7
• MF: C₇H₁₂OS
• MW: 144.234580993652
• CID: 5766614
• PubChem ID: 165506727
• Update Time: 2025-10-07

2-oxabicyclo4.2.0octane-7-thiol Chemical and Physical Properties

Names and Identifiers

• 2172343-34-7
• EN300-1289287
• 2-oxabicyclo[4.2.0]octane-7-thiol
• 2-oxabicyclo4.2.0octane-7-thiol

• Inchi： 1S/C7H12OS/c9-7-4-6-5(7)2-1-3-8-6/h5-7,9H,1-4H2
• InChI Key： MLBBRNJEBVDJNG-UHFFFAOYSA-N
• SMILES： SC1CC2C1CCCO2

Computed Properties

• Exact Mass: 144.06088618g/mol
• Monoisotopic Mass: 144.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 10.2Ų

Additional information on 2-oxabicyclo4.2.0octane-7-thiol

Introduction to 2-oxabicyclo4.2.0octane-7-thiol (CAS No. 2172343-34-7)

2-oxabicyclo4.2.0octane-7-thiol is a structurally unique heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery due to its distinctive bicyclic framework and functional thiol group. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2172343-34-7, represents a promising scaffold for the development of novel therapeutic agents. The bicyclic structure, combined with the presence of a thiol moiety, imparts versatile reactivity and binding potential, making it a valuable candidate for further exploration in biochemical and pharmacological research.

The molecular architecture of 2-oxabicyclo4.2.0octane-7-thiol consists of a seven-membered oxygen-containing ring fused to a three-membered cyclopropane ring, creating a rigid bicyclic system with inherent strain that can be exploited for molecular recognition. The thiol group (-SH) at the 7-position introduces nucleophilic properties, enabling the compound to participate in various chemical reactions such as disulfide bond formation, Michael addition, and enzyme inhibition. These characteristics make it particularly interesting for designing molecules that interact with biological targets in precise ways.

In recent years, there has been growing interest in heterocyclic compounds as pharmacophores due to their prevalence in biologically active natural products and synthetic drugs. The bicyclo4.2.0octane scaffold is not commonly encountered in approved therapeutics but offers an untapped potential for innovation. Researchers have been exploring its utility in modulating enzyme activity, particularly in cases where spatial constraints and specific interactions are critical for efficacy. The thiol group further enhances its appeal by allowing for covalent modifications or interactions with biomolecules.

One of the most compelling aspects of 2-oxabicyclo4.2.0octane-7-thiol is its potential as a lead compound for drug development. Its rigid bicyclic core can be optimized to fit into specific binding pockets of target enzymes or receptors, while the thiol group can serve as an anchor or modulator of activity. Recent studies have demonstrated the utility of similar thiol-containing heterocycles in inhibiting proteases and kinases, which are key targets in oncology and inflammatory diseases. The strained ring system of 2-oxabicyclo4.2.0octane-7-thiol may also contribute to unique conformational preferences that could improve binding affinity and selectivity.

The synthesis of 2-oxabicyclo4.2.0octane-7-thiol presents both challenges and opportunities for synthetic chemists. The construction of the bicyclic framework requires careful consideration of reaction pathways to achieve high yields and purity while minimizing unwanted side products. Advances in organometallic chemistry and transition-metal-catalyzed reactions have provided new tools for constructing complex cyclic systems efficiently. Additionally, the introduction of the thiol group at the 7-position can be achieved through various methods, including nucleophilic substitution or reduction of sulfoxides or sulfones.

In terms of biological activity, preliminary investigations into 2-oxabicyclo4.2.0octane-7-thiol have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes by competing with natural substrates or covalently modifying active sites through its thiol group. These findings suggest potential applications in treating conditions mediated by these enzymes, such as cancer or autoimmune disorders. Further studies are needed to elucidate its mechanism of action and assess its pharmacokinetic properties.

The future directions for research on 2-oxabicyclo4.2.0octane-7-thiol include structural optimization to enhance potency and selectivity, as well as exploration of its potential in vivo effects through preclinical models. Medicinal chemists are employing computational methods such as molecular docking and virtual screening to identify analogs with improved properties rapidly and efficiently. Additionally, biocatalytic approaches may be explored to streamline the synthesis process and reduce costs.

The versatility of thiol-containing heterocycles like 2-oxabicyclo4.2.0octane-7-thiol extends beyond drug development; they also find applications in materials science and chemical biology as probes or modifiers for biological systems. The ability to conjugate these compounds to other molecules via disulfide bonds opens up possibilities for designing smart materials that respond to biological stimuli or for labeling biomolecules with high specificity.

In conclusion, 2-oxabicyclo4.2.0octane-7-thiol (CAS No. 2172343-34-7) is a structurally intriguing compound with significant potential in pharmaceutical research due to its unique bicyclic scaffold and functional thiol group。 Its reactivity and binding capabilities make it an attractive scaffold for developing novel therapeutic agents targeting various diseases。 As synthetic methodologies continue to evolve，the accessibility of such complex molecules will increase，accelerating their integration into drug discovery pipelines。